Cas no 1150271-28-5 (2-Cyano-4-fluoro-1,3-phenylenediboronic acid neopentyl glycol ester)

• Product Name: 2-Cyano-4-fluoro-1,3-phenylenediboronic acid neopentyl glycol ester
• CAS No: 1150271-28-5
• MF: C₁₇H₂₂B₂FNO₄
• MW: 344.981288433075
• CID: 2182329
• PubChem ID: 44717652
• Update Time: 2025-04-21

2-Cyano-4-fluoro-1,3-phenylenediboronic acid neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluoro-1,3-phenylenediboronic acid neopentyl glycol ester
• AB45908
• 2-Cyano-4-fluoro-1,3-phenylenediboronic acid
• Benzonitrile, 2,6-bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro-
• 2-Cyano-4-fluorobenzene-1,3-diboronic acid, neopentyl glycol diester
• 2-CYANO-4-FLUORO-1,3-BISBORONIC ACID NEOPENTYL GLYCOL ESTER
• 1150271-28-5
• DTXSID801158242
• 2,6-bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluorobenzonitrile

• Inchi： 1S/C17H22B2FNO4/c1-16(2)8-22-18(23-9-16)13-5-6-14(20)15(12(13)7-21)19-24-10-17(3,4)11-25-19/h5-6H,8-11H2,1-4H3
• InChI Key： VHYKYDPPLOREBW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B2OCC(C)(C)CO2)C(C#N)=C1B1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 345.172
• Monoisotopic Mass: 345.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• PSA: 60.71000
• LogP: 1.23378